Cas no 1181626-07-2 (3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid)

• Product name: 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• CAS No: 1181626-07-2
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6033760
• PubChem ID: 67615909

3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid
• SCHEMBL8532221
• 1181626-07-2
• SY339144
• EN300-1451883

• Inchi： 1S/C11H14O5/c1-15-8-3-4-10(16-2)7(5-8)6-9(12)11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)
• InChI Key： XDDZTWLCWBMBLL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C(=O)O)O)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Additional information on 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1181626-07-2)

3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1181626-07-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dimethoxyphenyl and hydroxypropanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting metabolic pathways and inflammatory responses.

In recent years, the demand for 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid has surged due to its potential applications in neuroprotective agents and antioxidant formulations. Researchers are particularly interested in its ability to modulate oxidative stress, a key factor in aging and chronic diseases. This aligns with the growing public interest in anti-aging compounds and natural antioxidants, topics frequently searched in academic and health forums.

The synthesis of CAS No. 1181626-07-2 involves multi-step organic reactions, including etherification and hydroxylation, to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to validate its structure, ensuring compliance with stringent pharmaceutical standards. This rigorous quality control is essential for its use in preclinical studies and drug development pipelines.

From an industrial perspective, 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental awareness, manufacturers are exploring eco-friendly production methods, such as catalytic hydrogenation and biocatalysis, to reduce waste and energy consumption. These innovations resonate with global trends toward carbon-neutral processes and circular economy practices.

Another area of interest is the compound's role in flavor and fragrance applications. Its aromatic dimethoxyphenyl group contributes to subtle olfactory properties, making it a potential ingredient in high-end perfumery and food additives. This versatility underscores its cross-industry relevance, from life sciences to consumer goods.

In summary, 3-(2,5-dimethoxyphenyl)-2-hydroxypropanoic acid (CAS No. 1181626-07-2) represents a multifaceted compound with broad scientific and commercial potential. Its alignment with trending topics like neuroprotection, sustainability, and functional ingredients ensures continued relevance in both research and industrial sectors. As innovation progresses, this compound is poised to play a pivotal role in advancing health and technology.